Cas no 1006434-30-5 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1006434-30-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD04968850
• CID: 3058523
• PubChem ID: 19619407
• Update Time: 2025-04-21

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-5-trifluoromethyl-2H-pyrazol-3-yl)-ethanone
• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-one
• MFCD04968850
• 1006434-30-5
• SCHEMBL13064210
• AKOS000307602
• EN300-1082728
• VGYXGSWKLZXQRB-UHFFFAOYSA-N
• BBL039876
• 1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-one
• GQB43430
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethanone
• STK349468
• 1-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]ethanone
• 899-649-8

• MDL： MFCD04968850
• Inchi： 1S/C7H7F3N2O/c1-4(13)5-3-6(7(8,9)10)11-12(5)2/h3H,1-2H3
• InChI Key： VGYXGSWKLZXQRB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 192.051047g/mol
• Monoisotopic Mass: 192.051047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.14g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones